Cas no 1181235-19-7 (5-Amino-1-(propan-2-yl)-1,2-dihydropyridin-2-one)

• Product Name: 5-Amino-1-(propan-2-yl)-1,2-dihydropyridin-2-one
• CAS No: 1181235-19-7
• MF: C₈H₁₂N₂O
• MW: 152.193681716919
• CID: 4683724
• PubChem ID: 71565220
• Update Time: 2025-07-21

5-Amino-1-(propan-2-yl)-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-1-(propan-2-yl)-1,2-dihydropyridin-2-one
• 5-Amino-1-isopropylpyridin-2(1H)-one
• 2(1H)-Pyridinone, 5-amino-1-(1-methylethyl)-
• BB 0258287
• KS-7719
• EN300-783331
• SCHEMBL20048155
• AKOS016344073
• 1181235-19-7
• 5-amino-1-propan-2-ylpyridin-2-one

• MDL： MFCD11910793
• Inchi： 1S/C8H12N2O/c1-6(2)10-5-7(9)3-4-8(10)11/h3-6H,9H2,1-2H3
• InChI Key： PFAIQVHZRNQHSS-UHFFFAOYSA-N
• SMILES： O=C1C=CC(=CN1C(C)C)N

Computed Properties

• Exact Mass: 152.094963011g/mol
• Monoisotopic Mass: 152.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3
• XLogP3: 0.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 5-Amino-1-(propan-2-yl)-1,2-dihydropyridin-2-one

Comprehensive Overview of 5-Amino-1-(propan-2-yl)-1,2-dihydropyridin-2-one (CAS No. 1181235-19-7)

5-Amino-1-(propan-2-yl)-1,2-dihydropyridin-2-one, with the CAS number 1181235-19-7, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This heterocyclic molecule features a pyridinone core substituted with an amino group at the 5-position and an isopropyl group at the 1-position. Its unique structural attributes make it a valuable intermediate in the synthesis of bioactive molecules, particularly those targeting enzyme inhibition and receptor modulation.

In recent years, the demand for heterocyclic compounds like 5-Amino-1-(propan-2-yl)-1,2-dihydropyridin-2-one has surged due to their versatility in drug discovery. Researchers are increasingly exploring its potential applications in developing kinase inhibitors and anti-inflammatory agents, aligning with the growing interest in precision medicine. The compound's amino-functionalized pyridinone scaffold is particularly notable for its ability to interact with biological targets, making it a hotspot for computational chemistry and AI-driven drug design.

From a synthetic chemistry perspective, CAS 1181235-19-7 is often synthesized via multistep organic reactions, including condensation and cyclization processes. Its stability under physiological conditions and moderate solubility in polar solvents enhance its utility in high-throughput screening (HTS) assays. This aligns with the pharmaceutical industry's shift toward fragment-based drug discovery, where small molecular fragments like this compound serve as building blocks for optimized lead candidates.

Environmental and regulatory considerations are also critical when discussing 5-Amino-1-(propan-2-yl)-1,2-dihydropyridin-2-one. The compound's biodegradability and low ecotoxicity profile have been evaluated in compliance with REACH and OECD guidelines, addressing the increasing consumer focus on green chemistry and sustainable manufacturing. These attributes position it favorably for industrial-scale applications without significant environmental liabilities.

The compound's role in agrochemical innovation is another area of interest. Its structural motifs are being investigated for crop protection formulations, particularly in designing next-generation fungicides with reduced resistance risks. This resonates with the global push toward sustainable agriculture, where safer and more efficient chemical tools are in high demand.

Analytical characterization of 5-Amino-1-(propan-2-yl)-1,2-dihydropyridin-2-one typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure batch-to-batch consistency, a key requirement for regulatory submissions in both pharmaceutical and agrochemical sectors. The compound's chromatographic behavior and spectral fingerprints are well-documented, aiding in quality control during large-scale production.

Market trends indicate a rising interest in custom synthesis of niche intermediates like CAS 1181235-19-7, driven by the outsourcing strategies of biotech firms. Suppliers emphasizing GMP-compliant manufacturing and scalable processes are particularly competitive, as end-users prioritize supply chain reliability for critical R&D projects.

In conclusion, 5-Amino-1-(propan-2-yl)-1,2-dihydropyridin-2-one exemplifies the intersection of medicinal chemistry and industrial applications. Its adaptability across multiple domains—from drug development to sustainable agriculture—highlights its enduring relevance. As research continues to uncover new functionalities, this compound is poised to remain a focal point in innovation-driven industries.